Cas no 2241866-87-3 ((3,5-bis(methyl-d3)phenyl)boronic acid)
2241866-87-3 structure
Product Name:(3,5-bis(methyl-d3)phenyl)boronic acid
CAS No:2241866-87-3
MF:C8H11BO2
MW:156.019712686539
CID:6815886
PubChem ID:45788906
Update Time:2025-03-03
(3,5-bis(methyl-d3)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,5-bis(methyl-d3)phenyl)boronic acid
- AKOS015943771
- 2241866-87-3
- (3,5-Dimethyl-d6)-phenylboronic acid
- F92695
- CS-19103
-
- Inchi: 1S/C8H11BO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5,10-11H,1-2H3/i1D3,2D3
- InChI Key: DJGHSJBYKIQHIK-WFGJKAKNSA-N
- SMILES: OB(C1C=C(C([2H])([2H])[2H])C=C(C([2H])([2H])[2H])C=1)O
Computed Properties
- Exact Mass: 156.1228702Da
- Monoisotopic Mass: 156.1228702Da
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(3,5-bis(methyl-d3)phenyl)boronic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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